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Compound Focus: Furamizole

CAS No.: 17505-25-8

Cat. No.: S620692

Chemical Identity and Class Profile

Furamizole is a nitrofuran derivative containing a 1,3,4-oxadiazole ring in its structure [1] [2]. This
combination places it within a privileged scaffold in medicinal chemistry known for diverse biological

activities.

The following table summarizes the core properties of Furamizole based on current literature:

Property Description

Chemical Class Nitrofuran derivative; 1,3,4-oxadiazole [1] [2]

Primary Documented Strong antibacterial activity [1] [2] [3]

Activity

Status in Research Appears primarily as a referenced example in reviews of bioactive

heterocycles [1] [4] [3]

Mechanism of Action and Biological Activity

The biological activity of Furamizole is attributed to its unique chemical structure.
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¢ Role of the Oxadiazole Ring: The 1,3,4-oxadiazole moiety is a well-known pharmacophore that
contributes to various biological activities. A key feature is the toxophoric —N=C-0- linkage, which
may react with nucleophilic centers in microbial cells [1] [2]. This ring system is stable and is a crucial
synthon in modern drug discovery [1] [3].

¢ Cross-Resistance within Nitrofurans: Evidence indicates cross-resistance among nitrofuran
derivatives. A 2023 study on uropathogenic E. coli showed that resistance to nitrofurantoin strongly
predicts resistance to furazidin, suggesting a common mechanism of action or resistance pathway
across this drug class [5]. This implies Furamizole may share similar resistance profiles.
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Relationship between Furamizole's structure, its components, and documented biological properties.

Analytical Detection Protocol

A liquid chromatography (LC) method for simultaneously detecting Furamizele and other synthetic
antibacterials in fish meat has been published [6]. This protocol can be adapted for analytical and

pharmacokinetic studies.

Sample Preparation and LC Analysis Workflow:
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Experimental workflow for detecting Furamizole residues in biological tissue using liquid chromatography.

Key Method Details:

e Column: Nucleosil C18 [6]

¢ Mobile Phase: Tetrahydrofuran-Acetonitrile-Phosphoric Acid-Water (29 + 1 + 0.06 + 69.94) [6]

e Performance: Recovery is approximately 80%, with a lower detection limit of 1-2 ng for a 10 L
injection [6]

Research Context and Potential

Furamizole is recognized in scientific literature as an important example of a bioactive 1,3,4-oxadiazole

derivative.
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¢ In Antimicrobial Research: Furamizole is cited in reviews of heterocyclic compounds as a
commercially available drug with strong antibacterial properties [1] [2] [4].

¢ In Nitrofuran Derivative Studies: Research on nitrofuran derivatives highlights their broad
therapeutic potential. Structure-activity relationship (SAR) studies show that the 5-nitrofuran-2-yl
moiety is crucial for anti-tubercular activity, and replacing the amide bond with an isoxazoline
linker can improve metabolic stability [7]. However, some potent nitrofuran derivatives face
development challenges due to rapid clearance and low solubility [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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